Cas no 2172024-13-2 (5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid)

• Product Name: 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid
• CAS No: 2172024-13-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6330229
• PubChem ID: 165552373
• Update Time: 2025-10-12

5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid
• 5-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-4-methylpentanoic acid
• EN300-1483869
• 2172024-13-2

• Inchi： 1S/C28H34N2O5/c1-19(12-13-26(32)33)17-29-25(31)16-28(14-6-7-15-28)30-27(34)35-18-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,19,24H,6-7,12-18H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： PNWVKOLHPSRRKH-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NCC(C)CCC(=O)O)=O)CCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid

Introduction to 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid (CAS No. 2172024-13-2)

5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2172024-13-2, belongs to a class of molecules that exhibit promising properties for therapeutic applications, particularly in the realm of drug discovery and development. The intricate architecture of this molecule, characterized by a cyclopentylacetamide moiety linked to a fluorenylmethoxycarbonyl (Fmoc) protected amino group, suggests a multifaceted role in biochemical interactions.

The structural components of 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid are meticulously designed to interact with biological targets in a specific manner. The presence of the Fmoc group is particularly noteworthy, as it is commonly used in peptide synthesis to protect amino groups during coupling reactions. This protection-deprotection strategy is essential in the synthesis of complex peptides and proteins, making this compound a valuable intermediate in the production of biopharmaceuticals. Additionally, the cyclopentylacetamide moiety introduces rigidity to the molecular structure, which can enhance binding affinity and selectivity when interacting with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies have indicated that the fluorenylmethoxycarbonyl part of the molecule can serve as a scaffold for designing ligands that target specific enzymes or receptors involved in various disease pathways. For instance, research has shown that derivatives of this class of compounds exhibit inhibitory activity against certain kinases and proteases, which are key players in cancer progression and inflammatory diseases. The cyclopentylacetamido group further contributes to the pharmacophoric properties by providing a hydrophobic surface that can interact favorably with lipid-rich environments found in cell membranes.

The synthesis of 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and conditions to ensure high yield and purity. The use of advanced catalytic systems has also improved the efficiency of these synthetic routes, making it feasible to produce larger quantities for both research and industrial purposes. Moreover, green chemistry principles have been increasingly integrated into these synthetic strategies, minimizing waste and reducing environmental impact.

In the context of drug discovery, this compound serves as a valuable building block for generating libraries of analogs with tailored biological activities. By modifying specific parts of its structure, such as replacing the Fmoc group with other protecting groups or altering the cyclopentyl moiety, researchers can explore new pharmacological profiles. Such modifications are crucial for optimizing drug candidates for clinical trials, where efficacy and safety are paramount. The versatility of this compound underscores its importance as a tool in medicinal chemistry.

Current research is also exploring the potential applications of 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid in areas beyond traditional drug development. For example, its structural features make it an excellent candidate for designing probes that can visualize biological processes at the molecular level. Fluorescent labels derived from fluorene derivatives are widely used in cellular imaging due to their high quantum yields and stability. By incorporating such labels into this compound, researchers can develop novel imaging agents for diagnostic purposes.

The chemical stability of 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid under various conditions is another critical aspect that has been extensively studied. Understanding how this molecule behaves in different environments—such as at different pH levels or in the presence of enzymes—is essential for predicting its behavior within biological systems. Stability studies have revealed that the compound maintains its integrity under moderate conditions but may degrade under extreme pH or temperature fluctuations. This information is crucial for formulating appropriate storage conditions and ensuring its efficacy in experimental settings.

The potential therapeutic applications of this compound are further supported by preclinical studies that have demonstrated its efficacy in model systems. For instance, studies have shown that derivatives similar to 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid can modulate inflammatory pathways by inhibiting key enzymes involved in cytokine production. Such findings highlight its potential as an anti-inflammatory agent, which could be particularly beneficial in treating chronic inflammatory diseases like rheumatoid arthritis or inflammatory bowel disease. Additionally, preliminary data suggest that it may have neuroprotective properties, making it a candidate for addressing neurodegenerative disorders such as Alzheimer's disease or Parkinson's disease.

The role of computational tools in analyzing the properties of complex molecules like 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid cannot be overstated. Advanced software packages allow researchers to simulate molecular interactions, predict binding affinities, and design experiments with greater precision. These simulations have helped identify key residues on target proteins that interact with this compound, providing insights into its mechanism of action. Such information is invaluable for optimizing drug design and improving therapeutic outcomes.

As research continues to evolve, new methodologies are being developed to enhance our understanding of how these complex molecules function at the molecular level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have provided detailed structural information about how 5-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid interacts with biological targets. These structural insights are critical for refining drug design strategies and improving drug candidates for clinical development.

The future prospects for 5-{2-1-( {(9H-fluorenine methoxy carbomoyl) amino }cyclic pentyle acetamide amide } - 4 methyl pentanoic acid) (CAS No: 217202413) remain promising as new research emerges from interdisciplinary collaborations between chemists, biologists, and pharmacologists. The integration of artificial intelligence (AI) into drug discovery processes has also accelerated the pace at which novel compounds like this one are being identified and optimized for therapeutic use. AI algorithms can analyze vast datasets rapidly, identifying patterns and relationships that might not be apparent through traditional experimental approaches.

In conclusion, 5 - { 2 - 1 - ( { ( 9 H - fluoreneine methoxy carbomoyl ) amino } cyclic pentyle acetamide amide } - 4 methyl pentanoic acid(CAS No: 217202413) stands out as a significant advancement in pharmaceutical chemistry due to its unique structure, Fmoc protecting group, cyclopentyle acetamide moiety,and potential biological activities,particularly those related to inflammation,neuroprotection,and other disease pathways,making it an invaluable tool for future drug development efforts.